Cas no 1261877-05-7 (6-Amino-5-(2-(trifluoromethoxy)phenyl)picolinic acid)

• Product Name: 6-Amino-5-(2-(trifluoromethoxy)phenyl)picolinic acid
• CAS No: 1261877-05-7
• MF: C₁₃H₉F₃N₂O₃
• MW: 298.217373609543
• CID: 4929205
• Update Time: 2025-10-29

6-Amino-5-(2-(trifluoromethoxy)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(2-(trifluoromethoxy)phenyl)picolinic acid

• Inchi： 1S/C13H9F3N2O3/c14-13(15,16)21-10-4-2-1-3-7(10)8-5-6-9(12(19)20)18-11(8)17/h1-6H,(H2,17,18)(H,19,20)
• InChI Key： GTXLYIULRBRVPV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1=CC=C(C(=O)O)N=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 3.2
• Topological Polar Surface Area: 85.4

Additional information on 6-Amino-5-(2-(trifluoromethoxy)phenyl)picolinic acid

6-Amino-5-(2-(trifluoromethoxy)phenyl)picolinic acid: A Comprehensive Overview

6-Amino-5-(2-(trifluoromethoxy)phenyl)picolinic acid, identified by the CAS registry number 1261877-05-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of picolinic acids, which are known for their versatile applications in drug discovery, catalysis, and coordination chemistry. The presence of the amino group at position 6 and the trifluoromethoxy-substituted phenyl group at position 5 imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations.

The synthesis of 6-Amino-5-(2-(trifluoromethoxy)phenyl)picolinic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient routes to this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the biaryl framework, followed by selective oxidation and functionalization steps to introduce the amino and trifluoromethoxy groups. These methods not only enhance the scalability of the synthesis but also align with green chemistry principles by minimizing waste and reducing energy consumption.

In terms of pharmacological applications, 6-Amino-5-(2-(trifluoromethoxy)phenyl)picolinic acid has shown promise as a lead compound in drug discovery programs targeting various disease states. Its ability to act as a ligand for metal ions such as zinc and copper makes it a potential candidate for designing metalloenzyme inhibitors or metal-based therapeutics. Recent studies have demonstrated its efficacy in modulating enzyme activity in vitro, suggesting its potential role in treating conditions such as neurodegenerative diseases or infectious disorders.

Beyond pharmacology, this compound has found applications in materials science, particularly in the development of coordination polymers and metal-organic frameworks (MOFs). The presence of both amino and carboxylic acid groups allows for versatile coordination behavior, enabling the construction of porous materials with tailored properties. Researchers have exploited these features to design MOFs with high surface areas and selective gas adsorption capabilities, which could be valuable in environmental remediation or industrial gas separation processes.

The unique combination of functional groups in 6-Amino-5-(2-(trifluoromethoxy)phenyl)picolinic acid also renders it an attractive substrate for click chemistry and supramolecular assembly. Recent investigations have highlighted its utility in constructing self-assembled monolayers and dynamic covalent networks, which hold potential for applications in sensors, catalysts, and adaptive materials.

In conclusion, 6-Amino-5-(2-(trifluoromethoxy)phenyl)picolinic acid, with its distinctive chemical structure and diverse functional groups, continues to be a focal point for interdisciplinary research across multiple scientific domains. Its applications span from drug discovery to materials science, underscoring its versatility as a chemical building block. As research progresses, further insights into its properties and potential uses are expected to emerge, solidifying its role as an essential compound in modern chemical research.